Cas no 957487-29-5 (2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid)

2-[3-(Difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid is a fluorinated pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure incorporates a difluoromethyl group, which can enhance metabolic stability and bioavailability, making it valuable for drug discovery. The acetic acid moiety provides a functional handle for further derivatization, enabling the synthesis of esters, amides, or other conjugates. This compound may serve as a key intermediate in the development of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. Its well-defined chemical properties and synthetic versatility make it suitable for exploratory studies in medicinal chemistry and crop protection.
2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid structure
957487-29-5 structure
Product Name:2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid
CAS No:957487-29-5
MF:C7H8F2N2O2
MW:190.147428512573
MDL:MFCD03419677
CID:1077333
PubChem ID:6485412
Update Time:2025-05-27

2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-(Difluoromethyl)-5-methyl-1H-pyrazol-1-yl)acetic acid
    • [3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid
    • [3-(Difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-acetic acid
    • [3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid(SALTDATA: FREE)
    • 2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid
    • MDL： MFCD03419677
    • Inchi： 1S/C7H8F2N2O2/c1-4-2-5(7(8)9)10-11(4)3-6(12)13/h2,7H,3H2,1H3,(H,12,13)
    • InChI Key： ZHCDOVBRCTYUSV-UHFFFAOYSA-N
    • SMILES： FC(C1C=C(C)N(CC(=O)O)N=1)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3

2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM115378-1g
[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid
 957487-29-5 95%
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Apollo Scientific
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[3-(Difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid
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Apollo Scientific
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[3-(Difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid
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Chemenu
CM115378-5g
[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid
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TRC
D591250-10mg
[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic Acid
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 $ 50.00 2022-06-05
TRC
D591250-50mg
[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic Acid
 957487-29-5
50mg
 $ 70.00 2022-06-05
TRC
D591250-100mg
[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic Acid
 957487-29-5
100mg
 $ 115.00 2022-06-05
abcr
AB267320-500 mg
[3-(Difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid
 957487-29-5
500MG
 €254.60 2022-03-03
abcr
AB267320-1 g
[3-(Difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid
 957487-29-5
1g
 €299.00 2022-03-03
abcr
AB267320-5 g
[3-(Difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid
 957487-29-5
5g
 €817.00 2022-03-03

2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:957487-29-5)2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid
Order Number:A1095643
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:16
Price ($):224.0
Email:sales@amadischem.com

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957487-29-5 (2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid) Related Products

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Amadis Chemical Company Limited
(CAS:957487-29-5)2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid
A1095643
Purity:99%
Quantity:1g
Price ($):224.0
Email